An In-depth Technical Guide to 2(E)-Nonenedioic Acid: Chemical Properties and Structure
An In-depth Technical Guide to 2(E)-Nonenedioic Acid: Chemical Properties and Structure
For Researchers, Scientists, and Drug Development Professionals
Introduction
2(E)-Nonenedioic acid, a dicarboxylic acid, is a molecule of interest in various scientific domains. As an unsaturated derivative of nonanedioic acid (azelaic acid), it shares structural similarities with compounds known for their biological activities. This technical guide provides a comprehensive overview of the chemical properties and structure of 2(E)-Nonenedioic acid, intended to serve as a valuable resource for researchers, scientists, and professionals in drug development. This document summarizes available quantitative data, details relevant experimental protocols, and visualizes potential biological pathways.
Chemical Structure and Identification
2(E)-Nonenedioic acid is a nine-carbon chain dicarboxylic acid with a single unsaturation in the trans (E) configuration between the second and third carbon atoms.
IUPAC Name: (2E)-non-2-enedioic acid Synonyms: (E)-Non-2-enedioic acid, 2(E)-Nonenedioic acid CAS Number: 72461-80-4 Molecular Formula: C₉H₁₄O₄ Molecular Weight: 186.21 g/mol Appearance: Off-White to Pale Beige Solid[1]
Physicochemical Properties
Quantitative data for 2(E)-Nonenedioic acid is not extensively reported in the literature. The following table summarizes available experimental data and estimated values based on its structural similarity to azelaic acid and other unsaturated dicarboxylic acids.
| Property | Value | Source |
| Melting Point | 112-113 °C | [2] |
| Boiling Point | Predicted: ~350-400 °C at 760 mmHg | N/A |
| pKa₁ | Predicted: ~4.5 | N/A |
| pKa₂ | Predicted: ~5.5 | N/A |
| Solubility | Slightly soluble in DMSO and Methanol. Expected to have low solubility in water and higher solubility in polar organic solvents. | [2] |
| Density | Predicted: ~1.2 g/cm³ | N/A |
Note: Predicted values are estimations based on computational models and data from structurally similar compounds and should be confirmed by experimental analysis.
Spectroscopic Properties and Structural Elucidation
¹H NMR Spectroscopy (Predicted)
-
-COOH (Carboxylic Acid Protons): A broad singlet is expected at a downfield chemical shift, typically in the range of 10-12 ppm.
-
-CH=CH- (Olefinic Protons): Two doublets of doublets (or multiplets) are expected in the range of 5.5-7.5 ppm. The proton on C3 will likely be further downfield due to the deshielding effect of the adjacent carboxylic group. The large coupling constant (J > 15 Hz) between these protons would confirm the (E)-configuration.
-
-CH₂- (Methylene Protons): Multiple multiplets are expected in the range of 1.2-2.5 ppm. The methylene group alpha to the double bond (C4) and the methylene group alpha to the carboxylic acid (C8) would likely resonate further downfield.
¹³C NMR Spectroscopy (Predicted)
-
-COOH (Carbonyl Carbons): Two signals are expected in the downfield region, around 170-185 ppm.
-
-C=C- (Olefinic Carbons): Two signals are expected in the range of 120-150 ppm.
-
-CH₂- (Methylene Carbons): Multiple signals are expected in the aliphatic region, between 20-40 ppm.
Infrared (IR) Spectroscopy (Predicted)
-
O-H Stretch (Carboxylic Acid): A very broad absorption band is expected in the region of 2500-3300 cm⁻¹.
-
C=O Stretch (Carboxylic Acid): A strong, sharp absorption band is expected around 1700-1725 cm⁻¹.
-
C=C Stretch (Alkene): A medium intensity absorption band is expected around 1640-1680 cm⁻¹.
-
=C-H Bend (trans-Alkene): A strong absorption band is expected around 960-970 cm⁻¹, which is characteristic of a trans-disubstituted alkene.
-
C-H Stretch: Absorptions for sp² C-H (above 3000 cm⁻¹) and sp³ C-H (below 3000 cm⁻¹) are also expected.
Mass Spectrometry (MS) (Predicted)
-
Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 186.
-
Fragmentation Pattern: Common fragmentation pathways for dicarboxylic acids include the loss of H₂O (m/z = 168), CO₂ (m/z = 142), and cleavage of the alkyl chain. The presence of the double bond would also influence the fragmentation pattern, potentially leading to characteristic allylic cleavage.
Experimental Protocols
Synthesis of 2(E)-Nonenedioic Acid
A multi-stage synthesis can be employed to produce 2(E)-Nonenedioic Acid. One reported method involves the following key steps, starting from succinic anhydride and 1-bromooctane to form an azelaic acid monoethyl ester intermediate, which can then be further processed.[2]
Workflow for a potential synthetic route:
Caption: A potential multi-step synthetic workflow for 2(E)-Nonenedioic acid.
Detailed Protocol for a Related Synthesis: A method for synthesizing the related compound 2E-nonene-1,9-dioic acid has been described.[2] This can be adapted for the synthesis of 2(E)-Nonenedioic acid. The protocol involves the use of a nickel catalyst and zinc powder in N,N-dimethylacetamide, followed by purification.[2]
-
Reaction Setup: In a microwave tube, combine bis(1,5-cyclooctadiene)nickel(0), 2,2'-bipyridine, and N,N-dimethylacetamide and allow for coordination for 1 hour.[2]
-
Addition of Reagents: Add zinc powder, followed by succinic anhydride and 1-bromooctane.[2]
-
Reaction: Seal the tube and reflux the reaction mixture at 80°C for 12-14 hours.[2]
-
Quenching and Workup: Cool the reaction to room temperature, quench with water, and remove the solvent under reduced pressure.[2]
-
Purification: The crude product can be purified by column chromatography on silica gel using a solvent system such as petroleum ether:ethyl acetate (5:1) to yield the intermediate, azelaic acid monoethyl ester.[2] Further steps would be required to introduce the double bond and hydrolyze the ester to obtain the final product.
Purification by Recrystallization
For solid compounds like 2(E)-Nonenedioic acid, recrystallization is a standard purification technique.
General Protocol:
-
Solvent Selection: Choose a suitable solvent or solvent pair in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. For dicarboxylic acids, water or aqueous ethanol mixtures are often suitable.
-
Dissolution: Dissolve the crude 2(E)-Nonenedioic acid in the minimum amount of the hot solvent.
-
Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.
-
Crystallization: Allow the hot, saturated solution to cool slowly to room temperature, and then in an ice bath to promote crystal formation.
-
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
-
Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.
-
Drying: Dry the purified crystals, for example, in a vacuum oven.
Workflow for Recrystallization:
Caption: General workflow for the purification of a solid compound by recrystallization.
Analysis by High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful technique for the analysis of dicarboxylic acids. A reversed-phase HPLC method can be developed for the quantification and purity assessment of 2(E)-Nonenedioic acid.
General Protocol:
-
Column: A C18 reversed-phase column is typically used.
-
Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate buffer at acidic pH) and an organic solvent (e.g., acetonitrile or methanol) is common. For dicarboxylic acids, an acidic mobile phase is used to suppress the ionization of the carboxylic acid groups and improve retention and peak shape.
-
Detection: UV detection at a low wavelength (e.g., 210 nm) is suitable for detecting the carboxylic acid functional group.
-
Sample Preparation: Samples should be dissolved in the mobile phase or a compatible solvent.
Logical Flow for HPLC Method Development:
Caption: Logical relationship of steps in developing an HPLC method.
Potential Biological Activities and Signaling Pathways
While direct studies on the biological effects of 2(E)-Nonenedioic acid are limited, its structural similarity to azelaic acid and other unsaturated fatty acids suggests potential involvement in similar biological pathways.
Tyrosinase Inhibition
Dicarboxylic acids are known to be competitive inhibitors of tyrosinase, a key enzyme in melanin synthesis.[1][3] This inhibitory action is a potential mechanism for skin-lightening effects. It is plausible that 2(E)-Nonenedioic acid also exhibits tyrosinase inhibitory activity.
Signaling Pathway of Tyrosinase Inhibition:
Caption: Potential inhibition of the melanogenesis pathway by 2(E)-Nonenedioic acid.
Modulation of NF-κB Signaling Pathway
Unsaturated fatty acids have been shown to modulate the nuclear factor-kappa B (NF-κB) signaling pathway, which plays a critical role in inflammation.[4][5] They can inhibit the activation of NF-κB, leading to a downstream reduction in the expression of pro-inflammatory cytokines.
NF-κB Signaling Pathway Modulation:
Caption: Potential modulation of the NF-κB signaling pathway.
Activation of PPARγ
Peroxisome proliferator-activated receptor-gamma (PPARγ) is a nuclear receptor that plays a key role in lipid metabolism and inflammation. Unsaturated fatty acids are known to be natural ligands and activators of PPARγ.[6][7] Activation of PPARγ can lead to anti-inflammatory effects.
PPARγ Activation Pathway:
Caption: Potential activation of the PPARγ signaling pathway.
Conclusion
2(E)-Nonenedioic acid is a dicarboxylic acid with potential for further scientific investigation, particularly in the fields of dermatology and pharmacology. While specific experimental data for this compound is somewhat limited, this guide provides a solid foundation based on its known properties, predictive models, and the activities of structurally related molecules. The detailed protocols and visualized pathways offer a starting point for researchers to design experiments to further elucidate the chemical and biological characteristics of 2(E)-Nonenedioic acid. Further research is warranted to confirm the predicted properties and explore the full therapeutic potential of this molecule.
References
- 1. A comprehensive review on tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Inhibition of Tyrosinase and Melanogenesis by Carboxylic Acids: Mechanistic Insights and Safety Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. mdpi.com [mdpi.com]
- 4. Impairment of NFkappaB activity by unsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. US6376709B1 - Process for the crystallization of dicarboxylic acids - Google Patents [patents.google.com]
- 6. Structural basis for the activation of PPARγ by oxidized fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Nutraceuticals as Ligands of PPARγ - PMC [pmc.ncbi.nlm.nih.gov]
